Cas no 49604-73-1 (ethyl 2-(4-methylphenyl)aminobenzoate)

• Product Name: ethyl 2-(4-methylphenyl)aminobenzoate
• CAS No: 49604-73-1
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 5653511
• PubChem ID: 12744262
• Update Time: 2025-05-20

ethyl 2-(4-methylphenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-methylphenyl)amino]-, ethyl ester
• ethyl 2-(4-methylphenyl)aminobenzoate

• Inchi： 1S/C16H17NO2/c1-3-19-16(18)14-6-4-5-7-15(14)17-13-10-8-12(2)9-11-13/h4-11,17H,3H2,1-2H3
• InChI Key： YNBNOOWACJOBSR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Melting Point: 43-45 °C
• Boiling Point: 130-135 °C(Press: 0.05 Torr)
• pka: -0.84±0.40(Predicted)

Additional information on ethyl 2-(4-methylphenyl)aminobenzoate

Ethyl 2-(4-Methylphenyl)aminobenzoate: A Comprehensive Overview

Ethyl 2-(4-methylphenyl)aminobenzoate, also known by its CAS number 49604-73-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aromatic amine group with a benzoate ester moiety. The benzoate ester group contributes to its solubility properties, while the aromatic amine group imparts electronic characteristics that make it suitable for various applications.

Recent studies have highlighted the potential of ethyl 2-(4-methylphenyl)aminobenzoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of conducting polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to fabricate high-performance organic field-effect transistors (OFETs). The OFETs exhibited excellent charge carrier mobility, making them promising candidates for flexible electronics and wearable devices.

The synthesis of ethyl 2-(4-methylphenyl)aminobenzoate typically involves a multi-step process, including nucleophilic substitution and esterification reactions. A key innovation in its synthesis, reported in a 2023 paper in *Journal of Organic Chemistry*, involves the use of microwave-assisted heating to enhance reaction efficiency. This method not only reduces reaction time but also improves the yield of the final product, making it more feasible for large-scale production.

In terms of physical properties, ethyl 2-(4-methylphenyl)aminobenzoate has a melting point of approximately 85°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various solution-based processing techniques. The compound's UV-Vis absorption spectrum shows strong absorption bands in the visible region, which is attributed to its conjugated π-system. This property is particularly advantageous for applications in optoelectronics and photonics.

One of the most exciting developments involving ethyl 2-(4-methylphenyl)aminobenzoate is its use as a building block for self-assembled monolayers (SAMs). A 2023 study in *Langmuir* demonstrated that SAMs formed from this compound exhibit excellent stability and adhesion properties. These SAMs have been proposed for use as corrosion-resistant coatings on metal surfaces, offering a sustainable alternative to traditional coatings that rely on hazardous chemicals.

Moreover, ethyl 2-(4-methylphenyl)aminobenzoate has shown potential in the field of drug delivery systems. Its ability to form stable nanoparticles has been exploited in recent research to encapsulate hydrophobic drugs. A study published in *Biomaterials Science* in 2023 reported that nanoparticles made from this compound exhibited controlled drug release profiles, making them suitable for targeted drug delivery applications.

Looking ahead, the versatility of ethyl 2-(4-methylphenyl)aminobenzoate suggests that it will continue to play a pivotal role in advancing materials science and pharmaceutical research. Its unique combination of chemical properties and compatibility with modern synthetic techniques positions it as a valuable tool for scientists and engineers alike.